Cas no 126822-39-7 (4-Cyclopropylpyrrolidin-2-one)

• Product Name: 4-Cyclopropylpyrrolidin-2-one
• CAS No: 126822-39-7
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD18816888
• CID: 103328
• PubChem ID: 14585553
• Update Time: 2025-04-18

4-Cyclopropylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropylpyrrolidin-2-one
• 2-Pyrrolidinone,4-cyclopropyl-
• 4-cyclopropyl-2-Pyrrolidinone
• 2-Pyrrolidinone,4-cyclopropyl-(9CI)
• 2-Pyrrolidinone, 4-cyclopropyl-
• RP19650
• ST24023522
• X9678
• Z1551476047
• A889359
• 126822-39-7
• EN300-121813
• Z1203816683
• DS-17184
• Y10368
• DTXSID50561919
• AKOS006356622
• MFCD18816888
• SY043052
• FT-0721314
• J-515250
• CS-0006071
• F2147-3355
• DB-020958

• MDL： MFCD18816888
• Inchi： 1S/C7H11NO/c9-7-3-6(4-8-7)5-1-2-5/h5-6H,1-4H2,(H,8,9)
• InChI Key： AZWHGFBEGDLZCY-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1CC1

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.6

Experimental Properties

• Boiling Point: 290.5±9.0℃ at 760 mmHg
• PSA: 29.1

4-Cyclopropylpyrrolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD224195)